2-(piperidin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole

• IUPAC Name: 2-(piperidin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole
• InChI: InChI=1S/C12H18N2S/c1-2-10-11(3-1)15-12(14-10)8-9-4-6-13-7-5-9/h9,13H,1-8H2
• InChI Key: LIPNAGWUIJZPOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)CC3CCNCC3
• Molecular Formula: C12H18N2S
• Molecular Weight: 222.35 g/mol

Description

The compound “2-(piperidin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of the compound “2-(piperidin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole” would be based on this basic structure, with additional functional groups attached to the ring.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The synthesis of piperidine derivatives involves various chemical reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Pharmaceutical Applications

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Anti-Inflammatory Properties

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Drug Design

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Organic Solar Cells

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Synthesis of Alternating Copolymers

. This application is particularly relevant in the field of materials science.

Commercial Availability

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Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “2-(piperidin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole”, is an important task of modern organic chemistry. This will continue to be a significant area of research in the future.

Mechanism of Action

Target of Action

Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals , suggesting a wide range of potential targets

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to a range of biological and pharmacological activities

Biochemical Pathways

Piperidine derivatives are known to influence a variety of pathways, leading to their use in a wide range of therapeutic applications

Result of Action

Piperidine derivatives are known to have a wide range of biological activities, suggesting that this compound could have diverse effects at the molecular and cellular level